2-methoxy-N-[2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide
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Overview
Description
2-Methoxy-N-[2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide (2MNB) is a chemical compound that has been studied for its potential applications in the fields of scientific research, biomedical research, and drug development. It is a derivative of benzamide, and has been found to possess a variety of biochemical and physiological effects. Additionally, the advantages and limitations of 2MNB for lab experiments will be discussed, as well as potential future directions for further research.
Scientific Research Applications
2-methoxy-N-[2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide has been studied for its potential applications in the fields of scientific research, biomedical research, and drug development. In particular, it has been studied for its potential to inhibit the activity of enzymes, such as caspase-3, which is involved in the apoptotic process. Additionally, this compound has been studied for its potential to modulate the activity of proteins involved in the regulation of cellular processes, such as the transcription factor NF-κB.
Mechanism of Action
The mechanism of action of 2-methoxy-N-[2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide is not yet fully understood. However, it is believed that this compound binds to the active site of enzymes, such as caspase-3, and modulates their activity. Additionally, this compound is thought to interact with transcription factors, such as NF-κB, and modulate their activity.
Biochemical and Physiological Effects
This compound has been found to possess a variety of biochemical and physiological effects. In particular, it has been found to inhibit the activity of enzymes, such as caspase-3, and modulate the activity of proteins involved in the regulation of cellular processes, such as the transcription factor NF-κB. Additionally, this compound has been found to possess anti-inflammatory and anti-oxidant properties, and to possess neuroprotective effects.
Advantages and Limitations for Lab Experiments
2-methoxy-N-[2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide has a number of advantages and limitations for use in lab experiments. One advantage of this compound is its ability to inhibit the activity of enzymes, such as caspase-3, and modulate the activity of proteins involved in the regulation of cellular processes, such as the transcription factor NF-κB. Additionally, this compound is relatively stable and can be stored for long periods of time. However, this compound can be toxic in high concentrations and should be handled with caution.
Future Directions
There are a number of potential future directions for research on 2-methoxy-N-[2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide. One potential direction is to further investigate the mechanism of action of this compound, in order to better understand how it modulates the activity of enzymes and proteins. Additionally, further research could be conducted to determine the potential therapeutic applications of this compound, such as its potential to treat inflammatory and neurodegenerative diseases. Additionally, further research could be conducted to investigate the potential toxicity of this compound in various concentrations, in order to determine safe and effective dosages for therapeutic applications. Finally, further research could be conducted to investigate the potential synergistic effects of this compound in combination with other compounds.
Synthesis Methods
2-methoxy-N-[2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide can be synthesized through a three-step process. The first step involves the reaction of benzamide with 3-methoxybenzoyl chloride, followed by the reaction of the resulting product with 3-methyl-1-benzofuran-6-yl bromide. The final step is the reaction of the resulting product with 2-methoxybenzoyl chloride.
properties
IUPAC Name |
2-methoxy-N-[2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21NO5/c1-15-19-12-11-17(26-25(28)20-9-4-5-10-21(20)30-3)14-22(19)31-24(15)23(27)16-7-6-8-18(13-16)29-2/h4-14H,1-3H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMTXZIYBCWOBKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC2=C1C=CC(=C2)NC(=O)C3=CC=CC=C3OC)C(=O)C4=CC(=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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